2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C16H20N2OS2
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H20N2OS2/c1-11-5-7-12(8-6-11)17-14(19)10-21-15-18-13(9-20-15)16(2,3)4/h5-9H,10H2,1-4H3,(H,17,19)
• InChI Key: VAYLQJWRNANUSQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)C(C)(C)C

Description

2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TAK-659 and is known for its inhibitory effects on protein kinases, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

TAK-659 works by inhibiting protein kinases, which play a crucial role in various cellular processes such as cell proliferation, differentiation, and survival. TAK-659 specifically targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK), which are involved in the activation of B-cells and T-cells, respectively. By inhibiting these kinases, TAK-659 can modulate the immune response and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TAK-659 have been extensively studied in various animal models. TAK-659 has been shown to reduce the activity of B-cells and T-cells, leading to a decrease in the production of cytokines and chemokines. TAK-659 has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, TAK-659 has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using TAK-659 in lab experiments include its high potency and selectivity for BTK and ITK, making it a valuable tool for studying the role of these kinases in various cellular processes. TAK-659 also has good pharmacokinetic properties, allowing for easy administration in animal models. However, the limitations of using TAK-659 in lab experiments include its high cost and limited availability, making it difficult to use in large-scale studies.

Future Directions

There are several future directions for the research and development of TAK-659. One potential direction is the optimization of the synthesis process to improve the yield and purity of the final product. Another direction is the development of TAK-659 derivatives with improved pharmacokinetic properties and selectivity for BTK and ITK. Additionally, further studies are needed to investigate the potential applications of TAK-659 in other fields, such as neurology and cardiovascular disease. Overall, TAK-659 has shown great potential for the treatment of various diseases, and further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that starts with the reaction between 2-bromoacetophenone and potassium thioacetate to form 2-acetylthiophene. This intermediate is then reacted with tert-butylamine and 2-bromo-4-methylbenzene to form the final product, TAK-659. The synthesis process has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in various fields, including oncology, immunology, and inflammation. In oncology, TAK-659 has shown promising results in inhibiting the growth of cancer cells and improving the efficacy of chemotherapy drugs. In immunology, TAK-659 has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases. In inflammation, TAK-659 has been shown to reduce inflammation in various animal models, making it a potential candidate for the treatment of inflammatory diseases.